1-(2,5-diethoxy-4-methylbenzenesulfonyl)-2-ethyl-1H-imidazole

• IUPAC Name: 1-(2,5-diethoxy-4-methylphenyl)sulfonyl-2-ethylimidazole
• InChI: InChI=1S/C16H22N2O4S/c1-5-16-17-8-9-18(16)23(19,20)15-11-13(21-6-2)12(4)10-14(15)22-7-3/h8-11H,5-7H2,1-4H3
• InChI Key: ZNRWQONMADKNIE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1S(=O)(=O)C2=C(C=C(C(=C2)OCC)C)OCC
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of “1-(2,5-diethoxy-4-methylbenzenesulfonyl)-2-ethyl-1H-imidazole” is C15H20N2O4S. The average mass is 324.395 Da and the monoisotopic mass is 324.114380 Da.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as 2,5-dimethoxy-4-methylamphetamine (dom), are known to interact with the serotonin receptors, specifically the 5-ht2a, 5-ht2b, and 5-ht2c receptors .

Mode of Action

Based on its structural similarity to dom, it can be hypothesized that it might act as a partial agonist at the serotonin receptors

Biochemical Pathways

For instance, they can influence the signaling pathways associated with mood, perception, and cognition .

Pharmacokinetics

Similar compounds like dom are generally taken orally and have a slow onset of action .

Result of Action

Based on its potential interaction with serotonin receptors, it can be hypothesized that this compound might induce substantial perceptual changes, such as altered vision and increased contrasts .

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-2-ethyl-1H-imidazole is its versatility. It can be used for the analysis of a wide range of compounds, including drugs, metabolites, and lipids. Additionally, it is a relatively simple and inexpensive method for mass spectrometry analysis. However, this compound has some limitations. It may not be suitable for the analysis of compounds with low volatility or high polarity. Additionally, it may not be suitable for the analysis of compounds in complex matrices, such as biological fluids.

Future Directions

There are several future directions for the use of 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-2-ethyl-1H-imidazole in scientific research. One direction is the development of new this compound-based methods for the analysis of compounds in complex matrices, such as biological fluids. Another direction is the use of this compound in combination with other mass spectrometry techniques, such as tandem mass spectrometry, for the analysis of complex compounds. Additionally, the use of this compound in imaging mass spectrometry may lead to new insights into the spatial distribution of compounds in tissue samples.

Synthesis Methods

1-(2,5-diethoxy-4-methylbenzenesulfonyl)-2-ethyl-1H-imidazole has been synthesized using a variety of methods. One of the most common methods is the reaction of 2,5-diethoxy-4-methylbenzenesulfonyl chloride with 2-ethyl-1H-imidazole in the presence of a base such as triethylamine. Another method involves the reaction of 2,5-diethoxy-4-methylbenzenesulfonyl chloride with 2-ethylimidazole in the presence of a base such as potassium carbonate. Both methods result in the formation of this compound.

Scientific Research Applications

1-(2,5-diethoxy-4-methylbenzenesulfonyl)-2-ethyl-1H-imidazole has been used in scientific research for a variety of applications. One of the most common applications is in the field of mass spectrometry. This compound has been used as a desorption/ionization agent for the analysis of a wide range of compounds, including drugs, metabolites, and lipids. This compound has also been used in imaging mass spectrometry, allowing for the visualization of the spatial distribution of compounds in tissue samples.